Cas no 1805966-22-6 (Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1805966-22-6
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4829686
• Update Time: 2025-10-23

Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H8F4N2O3/c1-17-8(16)6-7(18-9(11,12)13)4(2-14)5(10)3-15-6/h3H,2,14H2,1H3
• InChI Key： HNACEOBAPKRISL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OC)C(=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No: 1805966-22-6) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including an amino group, a fluoro group, and a trifluoromethoxy group, along with a methyl ester moiety. These substituents contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The presence of the trifluoromethoxy group enhances the compound's stability and bioavailability, making it an attractive candidate for drug design.

In terms of synthesis, Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis typically begins with the preparation of the pyridine ring, followed by the introduction of substituents at specific positions to achieve the desired functionality. The use of advanced catalytic systems has significantly improved the yield and purity of this compound in recent years.

The application of this compound extends beyond pharmaceuticals; it has also been investigated for its potential in agrochemicals, particularly as a herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant growth makes it a promising candidate for crop protection products. Recent field trials have demonstrated its efficacy in controlling invasive plant species without adverse effects on beneficial organisms.

From an environmental perspective, the degradation pathways of Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate have been extensively studied to assess its environmental impact. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. This finding is crucial for regulatory assessments and ensures that its use aligns with sustainable agricultural practices.

In conclusion, Methyl 4-(aminomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No: 1805966-22-6) stands out as a versatile and innovative compound with wide-ranging applications. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both pharmaceutical and agrochemical industries. Continued research into its properties will undoubtedly unlock further potential uses and contribute to scientific progress.